![molecular formula C23H32N2O B4844652 N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea](/img/structure/B4844652.png)
N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea
Overview
Description
N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea, commonly known as AUDA-1, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. AUDA-1 is a potent inhibitor of the enzyme soluble epoxide hydrolase (sEH), which is known to play a role in the regulation of inflammation, hypertension, and other cardiovascular diseases.
Mechanism of Action
The mechanism of action of AUDA-1 involves the inhibition of N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea, which is an enzyme that converts EETs to dihydroxyeicosatrienoic acids (DHETs). Inhibition of N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea by AUDA-1 leads to an increase in the levels of EETs, which are known to have anti-inflammatory and vasodilatory effects. AUDA-1 has also been shown to have other mechanisms of action, including the inhibition of NF-κB signaling and the activation of PPARγ.
Biochemical and Physiological Effects:
AUDA-1 has been shown to have several biochemical and physiological effects, including the inhibition of inflammation, the reduction of hypertension, and the alleviation of pain. AUDA-1 has also been shown to have anti-angiogenic effects, which may be beneficial in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of AUDA-1 is its potent inhibition of N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea, which makes it a useful tool for studying the role of N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea in various diseases. AUDA-1 has also been shown to have good bioavailability and pharmacokinetic properties, which make it a promising candidate for drug development. One of the limitations of AUDA-1 is its potential toxicity, which may limit its clinical use.
Future Directions
There are several future directions for the study of AUDA-1. One direction is the development of more potent and selective N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea inhibitors based on the structure of AUDA-1. Another direction is the investigation of the potential therapeutic applications of AUDA-1 in other diseases, such as cancer and diabetes. Additionally, the use of AUDA-1 in combination with other drugs may be explored as a potential treatment strategy. Finally, further research is needed to elucidate the precise mechanism of action of AUDA-1 and its effects on various signaling pathways.
Scientific Research Applications
AUDA-1 has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, inflammation, and pain. AUDA-1 has been shown to be a potent inhibitor of N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea, which is known to play a role in the regulation of these diseases. Inhibition of N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea by AUDA-1 leads to an increase in the levels of epoxyeicosatrienoic acids (EETs), which are known to have anti-inflammatory and vasodilatory effects.
properties
IUPAC Name |
1-[1-(1-adamantyl)propyl]-3-(2,3-dihydro-1H-inden-5-yl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N2O/c1-2-21(23-12-15-8-16(13-23)10-17(9-15)14-23)25-22(26)24-20-7-6-18-4-3-5-19(18)11-20/h6-7,11,15-17,21H,2-5,8-10,12-14H2,1H3,(H2,24,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFZJXIVEZPFYJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C12CC3CC(C1)CC(C3)C2)NC(=O)NC4=CC5=C(CCC5)C=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-dihydro-1H-inden-5-yl)-3-[1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propyl]urea |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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